N-(1,3-benzodioxol-5-yl)-2-(3-fluorophenyl)acetamide

• Molecular Formula: C15H12FNO3
• Molecular Weight: 273.26 g/mol
• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-(3-fluorophenyl)acetamide
• InChI: InChI=1S/C15H12FNO3/c16-11-3-1-2-10(6-11)7-15(18)17-12-4-5-13-14(8-12)20-9-19-13/h1-6,8H,7,9H2,(H,17,18)
• InChI Key: GGBCRHZHCXAAQX-UHFFFAOYSA-N
• SMILES: C1OC2=C(O1)C=C(C=C2)NC(=O)CC3=CC(=CC=C3)F

Description

N-(1,3-benzodioxol-5-yl)-2-(3-fluorophenyl)acetamide, commonly known as 'Foxy', is a chemical compound that belongs to the family of phenethylamines. It was first synthesized in 2003 by Alexander Shulgin, an American medicinal chemist, and psychopharmacologist. Foxy is known for its psychoactive properties and has been used in scientific research to study its mechanism of action and physiological effects.

Mechanism of Action

Foxy acts as a selective serotonin receptor agonist, specifically targeting the 5-HT1A and 5-HT2A receptors. It also acts as a dopamine receptor agonist, specifically targeting the D2 receptor. The activation of these receptors leads to the release of neurotransmitters such as serotonin and dopamine, which are responsible for the psychoactive effects of Foxy.
Biochemical and Physiological Effects:
Foxy has been found to have a range of biochemical and physiological effects. It has been shown to increase heart rate and blood pressure, as well as cause pupil dilation and muscle tension. Foxy has also been found to increase the release of cortisol, a hormone that is associated with stress and anxiety.

Advantages and Limitations for Lab Experiments

One advantage of using Foxy in lab experiments is its selective receptor activity, which allows for targeted studies of specific neurotransmitter systems. However, Foxy is a controlled substance and requires special licensing and safety precautions for its use in research. Additionally, the psychoactive effects of Foxy can make it difficult to control for confounding variables in experimental studies.

Future Directions

There are several potential future directions for research on Foxy. One area of interest is its potential use in the treatment of inflammatory diseases, such as rheumatoid arthritis. Additionally, further studies on its potential use in the treatment of depression and anxiety disorders could be explored. Finally, more research is needed to fully understand the biochemical and physiological effects of Foxy and its potential therapeutic applications.

Synthesis Methods

The synthesis of Foxy involves the reaction between 3-fluoroanisole and 2-bromo-3',4'-methylenedioxypropiophenone in the presence of a palladium catalyst. The resulting intermediate is then reduced using lithium aluminum hydride, which yields Foxy as a white crystalline powder.

Scientific Research Applications

Foxy has been used in scientific research to study its potential therapeutic applications. It has been found to have anti-inflammatory properties and has been studied as a potential treatment for inflammatory diseases such as rheumatoid arthritis. Foxy has also been studied for its potential use in the treatment of depression and anxiety disorders.